Cas no 2568-61-8 (2-Propyn-1-amine,N-methyl-N-2-propyn-1-yl-)

2-Propyn-1-amine,N-methyl-N-2-propyn-1-yl- structure
2568-61-8 structure
Product Name:2-Propyn-1-amine,N-methyl-N-2-propyn-1-yl-
CAS No:2568-61-8
MF:C7H9N
MW:107.153061628342
CID:264682
PubChem ID:137646
Update Time:2025-04-19

2-Propyn-1-amine,N-methyl-N-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-amine,N-methyl-N-2-propyn-1-yl-
    • N,N-Di(2-propynyl)-N-methylamine
    • N-methyl-N-prop-2-ynylprop-2-yn-1-amine
    • N-methyldipropargylamine
    • SCHEMBL8392822
    • N-Methyl-N-(2-propynyl)-2-propyn-1-amine #
    • DTXSID20180373
    • SQRXWXCCRCQPKC-UHFFFAOYSA-N
    • N-Methyl-di(2-propynyl)-amine
    • 2568-61-8
    • Inchi: 1S/C7H9N/c1-4-6-8(3)7-5-2/h1-2H,6-7H2,3H3
    • InChI Key: SQRXWXCCRCQPKC-UHFFFAOYSA-N
    • SMILES: N(C)(CC#C)CC#C

Computed Properties

  • Exact Mass: 107.07357
  • Monoisotopic Mass: 107.073499
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2
  • XLogP3: 0.5

Experimental Properties

  • Density: 0.901
  • Boiling Point: 137.8°Cat760mmHg
  • Flash Point: 29.1°C
  • Refractive Index: 1.481
  • PSA: 3.24

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